![molecular formula C16H11FN4S B286943 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286943.png)
3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as FMT, is a chemical compound that has been widely studied for its potential applications in scientific research. FMT is a member of the thiadiazole family of compounds, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory molecules. This compound has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation in various animal models of inflammation. This compound has also been shown to inhibit the growth of cancer cells in vitro and in animal models of cancer. Additionally, this compound has been shown to have antimicrobial activity against various bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its versatility. It can be used in a wide range of assays and experiments due to its diverse biological activities. Additionally, this compound is relatively easy to synthesize, making it accessible to researchers. However, one of the limitations of using this compound is its potential toxicity. Like many thiadiazole compounds, this compound can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of this compound-based diagnostic tools for various diseases. Additionally, researchers are investigating the potential of this compound as a therapeutic agent for cancer and inflammatory diseases. Another area of interest is the development of this compound derivatives with improved biological activities and reduced toxicity. Finally, researchers are investigating the potential of this compound as a fluorescent probe for imaging biological systems.
Conclusion
In conclusion, this compound is a promising compound with a range of potential applications in scientific research. Its diverse biological activities make it a versatile tool for various assays and experiments. However, its potential toxicity and limited understanding of its mechanism of action highlight the need for further research. With continued study, this compound has the potential to become a valuable tool for researchers in a wide range of fields.
Synthesis Methods
The synthesis of 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-amino-5-(3-fluorophenyl)-1,2,4-thiadiazole with 2-methylbenzaldehyde in the presence of a catalyst. The resulting product is a white crystalline solid that is soluble in organic solvents such as dimethyl sulfoxide and dimethylformamide. The purity of this compound can be determined using various analytical techniques such as high-performance liquid chromatography and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial, antitumor, and anti-inflammatory activities. This compound has also been investigated for its potential as a diagnostic tool for various diseases such as cancer and Alzheimer's disease. Additionally, this compound has been used as a fluorescent probe for imaging biological systems.
Properties
Molecular Formula |
C16H11FN4S |
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Molecular Weight |
310.4 g/mol |
IUPAC Name |
3-(3-fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H11FN4S/c1-10-5-2-3-8-13(10)15-20-21-14(18-19-16(21)22-15)11-6-4-7-12(17)9-11/h2-9H,1H3 |
InChI Key |
NBPIEMBFVBVQIM-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
Canonical SMILES |
CC1=CC=CC=C1C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
Origin of Product |
United States |
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